3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride

• IUPAC Name: 3-[(2,4-dichlorophenyl)methyl]-1,3-thiazol-2-imine;hydrochloride
• InChI: InChI=1S/C10H8Cl2N2S.ClH/c11-8-2-1-7(9(12)5-8)6-14-3-4-15-10(14)13;/h1-5,13H,6H2;1H
• InChI Key: NLDDHPAFOGGCJE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)CN2C=CSC2=N.Cl
• Molecular Formula: C10H9Cl3N2S
• Molecular Weight: 295.6 g/mol

Description

3-[(2,4-Dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride (DCMTH), is an organic compound belonging to the class of thiazol-imine derivatives. It is a colorless solid that can be found in its pure form or as a hydrochloride salt. It is a synthetic compound, synthesized in a laboratory, and is used in a variety of scientific research applications.

Mechanism of Action

The mechanism of action of 3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride is not fully understood, however it is believed to act by inhibiting the enzyme acetylcholinesterase. This enzyme is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the transmission of signals between nerve cells. By inhibiting this enzyme, this compound can increase the level of acetylcholine in the body, thus affecting the transmission of signals between nerve cells.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to affect the structure and function of proteins, as well as to affect the interactions between proteins and drugs. It has also been found to affect the release of hormones, such as adrenaline and noradrenaline.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride in laboratory experiments is its ability to inhibit the enzyme acetylcholinesterase. This enzyme is involved in the breakdown of the neurotransmitter acetylcholine, which is involved in the transmission of signals between nerve cells. By inhibiting this enzyme, this compound can increase the level of acetylcholine in the body, thus affecting the transmission of signals between nerve cells. However, there are some limitations associated with using this compound in laboratory experiments. For example, it can be difficult to obtain pure this compound, as it is often found as a hydrochloride salt. Additionally, it can be difficult to control the concentration of this compound in laboratory experiments, as it is a highly potent compound.

Future Directions

In terms of future directions, there are a number of potential applications for 3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride. For example, it could be used in the development of new drugs or therapies for neurological disorders, such as Alzheimer’s disease or Parkinson’s disease. Additionally, it could be used to study the interactions between proteins and drugs, as well as to study the structure and function of proteins. Finally, it could be used to study the effects of environmental toxins on the body, as well as to study the effects of different drugs on the body.

Synthesis Methods

3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride is synthesized through a multi-step synthesis process. The first step involves the reaction of 2,4-dichloroaniline and 2-chloroacetaldehyde in the presence of an acid catalyst, such as sulfuric acid or hydrochloric acid. This reaction produces 2,4-dichlorophenylmethylthiazol-2-imine, which is then reacted with hydrochloric acid to yield this compound hydrochloride.

Scientific Research Applications

3-[(2,4-dichlorophenyl)methyl]-2,3-dihydro-1,3-thiazol-2-imine hydrochloride is used in a variety of scientific research applications, such as in the study of enzyme inhibition, protein-protein interactions, and the study of drug-receptor interactions. It has been found to effectively inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, this compound has been used to study the interactions between proteins and drugs, as well as to study the structure and function of proteins.